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Applying for a fellowship at Los Alamos National Laboratory (LANL) is a highly competitive
process. To assist researchers, scientists, and drug development professionals, this technical
support center provides a troubleshooting guide and frequently asked questions (FAQS) to
navigate common pitfalls and enhance your application's success.

Troubleshooting Common Application Issues

This guide addresses specific problems applicants may encounter and provides actionable
solutions.
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Problem ID Issue Troubleshooting Steps

Carefully review the specific
eligibility requirements for each
fellowship, as they vary. Key
factors often include
citizenship, current enrollment
in a graduate program, and
maintaining a minimum GPA
(typically 3.2 or higher).[1][2][3]
ELIG-01 Uncertainty about Eligibility For postdoctoral positions, a
Ph.D. completed within the last
five years is a common
requirement.[4] Some
fellowships may also have
specific nationality
requirements or require the
ability to obtain a security

clearance.[4]

Your research proposal is a
critical component of your
application. Avoid submitting a
dissertation proposal or a
generic document.[5] Instead,
tailor your proposal to the
specific fellowship and clearly
articulate how your research
PROP-OL Weak or Generic Research aligns with LANL's mission and
Proposal the research interests of a
potential LANL mentor.[1][6]
The proposal should be written
for a broad technical audience,
avoiding jargon where
possible. It needs to define the
research, its importance, the
methodology, and the

expected impact.
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Difficulty Finding a LANL
Mentor

MENT-01

Many LANL fellowships require
a designated mentor from the
laboratory at the time of
application.[1][6] Start by
exploring LANL's research
publications and staff profiles
to identify scientists in your
field. Reach out to potential
mentors with a clear and
concise email detailing your
research interests and how
they align with their work.
Some fellowship programs
may offer assistance in finding
a mentor if you provide the
necessary information in

advance.[6]

Submitting Weak Letters of
LOR-01 _
Recommendation

Generic letters of
recommendation can
significantly weaken an
otherwise strong application.[5]
Select recommenders who
know you and your research
capabilities well. Provide them
with your research proposal,
CV, and the fellowship
description to enable them to
write a detailed and specific
letter that highlights your

strengths and potential.

DOC-01 Incomplete or Incorrectly

Formatted Application

Adhere strictly to all application
instructions, including page
limits, font sizes, and required
documents.[6] Incomplete
applications are often not

considered.[7] Create a
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checklist of all required
materials and deadlines to
ensure a complete and timely
submission. All application
materials should typically be
combined into a single PDF

document.[1]

Frequently Asked Questions (FAQs)

Q: Where can | find information about LANL's research priorities?

A: Applicants are encouraged to review the LANL Mission and the LANL Lab Agenda to
understand the laboratory's priorities.[1] This will help you tailor your research proposal to align
with LANL's strategic objectives.

Q: What are the typical components of a LANL fellowship application package?

A: While it varies by fellowship, a typical package includes a research proposal, a CV with a
publication list, official transcripts, and letters of recommendation.[3] Some may also require an
applicant statement describing your background and career goals.[1]

Q: Are non-U.S. citizens eligible for all LANL fellowships?

A: Eligibility for non-U.S. citizens varies by fellowship.[6][8] Some fellowships are open to all
nationalities, while others, particularly those requiring a security clearance, may be restricted to
U.S. citizens.[4] Always check the specific eligibility requirements for the fellowship you are

interested in.
Q: How are LANL fellowship applications reviewed?

A: Applications are typically reviewed by a committee of subject matter experts.[1][6] The
review criteria often include the applicant's qualifications and academic preparation, the
technical merit of the research plan, and the strength of the collaboration and training plan with
the LANL mentor.[1][6]
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LANL Fellowship Application Workflow and Pitfalls

The following diagram illustrates the key stages of the LANL fellowship application process and
highlights common pitfalls to avoid at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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